1-(3-fluoro-4-methoxybenzyl)-3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(3-fluoro-4-methoxyphenyl)methyl]-3-[(3-methoxyphenyl)methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H19FN2O4S/c1-28-16-5-3-4-14(10-16)13-25-21(26)20-18(8-9-30-20)24(22(25)27)12-15-6-7-19(29-2)17(23)11-15/h3-11H,12-13H2,1-2H3
• InChI Key: JUYIQUPCTJUKJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC(=CC=C4)OC)SC=C3)F
• Molecular Formula: C22H19FN2O4S
• Molecular Weight: 426.5 g/mol

Description

1-(3-fluoro-4-methoxybenzyl)-3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H19FN2O4S and its molecular weight is 426.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Discovery of LHRH Antagonists : A research study detailed the synthesis of thieno[2,3-d]pyrimidine-2,4-dione derivatives, identifying potent, orally active non-peptide luteinizing hormone-releasing hormone (LHRH) antagonists. These compounds, including a specific derivative with high binding affinity and in vitro antagonistic activity, represent a new class of potential therapeutic agents for sex-hormone-dependent diseases (Sasaki et al., 2003).

Nucleoside Mimetics : Another study explored the synthesis of novel N-methoxymethylated pyrimidine and pyrimidine-2,4-diones nucleoside mimetics. These compounds, featuring acyclic side-chains, demonstrated potential as tracer molecules for non-invasive imaging techniques like positron emission tomography (PET) (Gazivoda Kraljević et al., 2011).

Optical and Material Science Applications

Nonlinear Optical Properties : Research into novel styryl dyes based on the pyrimidine structure revealed significant third-order nonlinear optical properties, suggesting potential applications in nonlinear optical materials for device applications due to their strong two-photon absorption phenomena (Shettigar et al., 2009).

Antibacterial and Herbicidal Activities

Antibacterial Compounds : A study on substituted thienopyrimidines highlighted their synthesis and evaluation as antibacterial agents, contributing to the search for new antimicrobial agents to combat resistant bacterial strains (More et al., 2013).

Herbicidal Activities : Research into 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds revealed their synthesis and promising herbicidal activities, offering potential for agricultural applications by controlling weed growth efficiently (Huazheng, 2013).